Cas no 676608-51-8 (methyl (2-methoxy-5-methylphenyl)acetate)
676608-51-8 structure
Product Name:methyl (2-methoxy-5-methylphenyl)acetate
CAS No:676608-51-8
MF:C11H14O3
MW:194.227063655853
CID:2146897
PubChem ID:11401304
Update Time:2025-04-21
methyl (2-methoxy-5-methylphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl (2-methoxy-5-methylphenyl)acetate
- 2-METHOXY-5-METHYL-BENZENEACETIC ACID METHYL ESTER
- SCHEMBL5471244
- AKOS000296286
- DB-297733
- 676608-51-8
-
- Inchi: 1S/C11H14O3/c1-8-4-5-10(13-2)9(6-8)7-11(12)14-3/h4-6H,7H2,1-3H3
- InChI Key: DADMWLLOBSIFAF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C)=CC=1CC(=O)OC
Computed Properties
- Exact Mass: 194.094294304Da
- Monoisotopic Mass: 194.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.5Ų
methyl (2-methoxy-5-methylphenyl)acetate Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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